molecular formula C6H7ClS2 B8405398 Thiophene, 2-[(2-chloroethyl)thio]-

Thiophene, 2-[(2-chloroethyl)thio]-

Cat. No.: B8405398
M. Wt: 178.7 g/mol
InChI Key: QGMBRBQQSIWZPS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Thiophene, 2-[(2-chloroethyl)thio]- is a useful research compound. Its molecular formula is C6H7ClS2 and its molecular weight is 178.7 g/mol. The purity is usually 95%.
BenchChem offers high-quality Thiophene, 2-[(2-chloroethyl)thio]- suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Thiophene, 2-[(2-chloroethyl)thio]- including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C6H7ClS2

Molecular Weight

178.7 g/mol

IUPAC Name

2-(2-chloroethylsulfanyl)thiophene

InChI

InChI=1S/C6H7ClS2/c7-3-5-9-6-2-1-4-8-6/h1-2,4H,3,5H2

InChI Key

QGMBRBQQSIWZPS-UHFFFAOYSA-N

Canonical SMILES

C1=CSC(=C1)SCCCl

Origin of Product

United States

Synthesis routes and methods

Procedure details

4.72 cm3 of thiophene-2-thiol were run, with stirring at a temperature in the region of 20° C., into a stirred solution of 8.25 cm3 of 20% aqueous sodium hydroxide solution and 14.6 cm3 of 1-bromo-2-chloroethane. The mixture was subsequently stirred for 6 hours at a temperature in the region of 20° C. 40 cm3 of ethyl ether were subsequently added and the organic phase was washed with water and then dried over magnesium sulfate. After filtering through paper, the organic solution was evaporated under reduced pressure (5 kPa) at a temperature in the region of 40° C. The residue obtained was purified by chromatography, under a pressure reduced to 50 kPa of nitrogen, on a column of silica gel (particle size 20-45 μm; diameter 4.5 cm; weight of silica 250 g), elution was carried out with a cyclohexane/ethyl acetate (95/5 by volume) mixture. 7.27 g of 2-(2-chloroethylthio)thiophene were obtained in the form of a mobile oil with a yellow color.
Quantity
4.72 mL
Type
reactant
Reaction Step One
Quantity
8.25 mL
Type
reactant
Reaction Step Two
Quantity
14.6 mL
Type
reactant
Reaction Step Two
Quantity
40 mL
Type
solvent
Reaction Step Three

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